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Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromoacrolein (CAS No. 14925-39-4) is a reactive unsaturated aldehyde containing a

bromine atom, making it a valuable intermediate in various organic syntheses.[1] However, its

chemical reactivity also signifies potential hazards. It is classified as a corrosive, acutely toxic,

and environmentally hazardous substance.[2] This document provides detailed protocols and

safety guidelines to ensure the safe handling of 2-bromoacrolein in a laboratory setting.

Adherence to these protocols is crucial to minimize risks of exposure and ensure a safe

research environment.

Hazard Identification and Summary
2-Bromoacrolein is a colorless to pale yellow liquid with a pungent odor.[1] It is toxic if

swallowed or inhaled and can cause severe skin and eye irritation or damage.[3][4] Due to its

chemical structure, it is also considered a potential sensitizer and may cause allergic skin

reactions.[3] Studies have indicated that 2-bromoacrolein can cause mutations and extensive

DNA damage, highlighting its genotoxic potential.[5]

Table 1: Hazard Summary of 2-Bromoacrolein
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Hazard Classification Description

Acute Toxicity
Toxic if swallowed, inhaled, or in contact with

skin.[3][6]

Skin Corrosion/Irritation Causes skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation or damage.[4]

Respiratory/Skin Sensitization May cause an allergic skin reaction.[3]

Germ Cell Mutagenicity
Shown to be mutagenic in Salmonella

typhimurium and cause DNA damage.[5]

Environmental Hazard Toxic to aquatic life with long-lasting effects.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-bromoacrolein is provided below.

This information is critical for safe handling, storage, and emergency response.

Table 2: Physical and Chemical Properties of 2-Bromoacrolein

Property Value Reference

Molecular Formula C₃H₃BrO [2]

Molecular Weight 134.96 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 149.1°C at 760 mmHg [7]

Flash Point 97°C [7][8]

Density 1.617 g/cm³ [7]

Vapor Pressure 4.08 mmHg at 25°C [7]

Solubility Soluble in organic solvents. [1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/274372?userType=undefined
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://pubmed.ncbi.nlm.nih.gov/4006056/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrolein
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrolein
https://cymitquimica.com/cas/14925-39-4/
https://cymitquimica.com/cas/14925-39-4/
http://www.ichemical.com/products/14925-39-4.html
http://www.ichemical.com/products/14925-39-4.html
https://www.alfa-chemistry.com/2-bromo-propenal-cas-14925-39-4-item-289255.htm
http://www.ichemical.com/products/14925-39-4.html
http://www.ichemical.com/products/14925-39-4.html
https://cymitquimica.com/cas/14925-39-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
bromoacrolein to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[9]

To protect against splashes

and vapors that can cause

severe eye damage.

Hand Protection
Chemically resistant gloves

(e.g., nitrile or neoprene).[9]

To prevent skin contact, which

can cause irritation and

sensitization.

Body Protection
A flame-retardant lab coat and

a chemically resistant apron.[9]

To protect against splashes

and contamination of personal

clothing.

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood.[9][10]

To avoid inhalation of toxic

vapors.

Experimental Protocols: Safe Handling Procedures
Preparation and Handling

Risk Assessment: Before any new experiment, conduct a thorough risk assessment specific

to the planned procedure.

Fume Hood: Always handle 2-bromoacrolein in a properly functioning chemical fume hood

to minimize inhalation exposure.[9]

Ventilation: Ensure adequate ventilation in the laboratory.[11]

PPE: Don the appropriate PPE as detailed in Table 3 before handling the chemical.[9]

Weighing and Transfer:
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When weighing or transferring 2-bromoacrolein, do so within the fume hood.

Use appropriate, clean, and dry glassware.

Keep containers tightly closed when not in use.[12]

Avoid Incompatibilities: Keep 2-bromoacrolein away from strong oxidizing agents, strong

bases, and strong reducing agents.[3]

Storage
Container: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

[13] A recommended storage temperature is -20°C.[7]

Segregation: Store away from incompatible materials.[3]

Authorized Access: Store in a locked cabinet or an area with restricted access.[11]

Spill Management
Small Spills:

If a small spill occurs within a fume hood, absorb it with an inert material such as

vermiculite or sand.[9]

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.[9]

Large Spills:

Evacuate the immediate area and alert others.[9]

Do not attempt to clean up a large spill without appropriate training and equipment.

Contact the institution's emergency response team.[9]

Waste Disposal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC168835000&countryCode=US&language=en
https://www.benchchem.com/product/b081055?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.spectrumchemical.com/media/sds/TCI-B3220.pdf
http://www.ichemical.com/products/14925-39-4.html
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106610250&productDescription=2-BROMOANILINE+25GR2-BRO&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_2_Bromo_6_methylisonicotinaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Waste: All waste containing 2-bromoacrolein must be treated as hazardous

waste.[14]

Containers: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the waste through the institution's hazardous waste management

program, following all local, state, and federal regulations.[14]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3][14]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and seek medical attention if irritation persists.[6]

[10]

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3][14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to

extinguish a fire.[15]

Hazards: Thermal decomposition can produce toxic and irritating gases, including carbon

monoxide, carbon dioxide, and hydrogen bromide.[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Signaling Pathways and Experimental Workflows
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The following diagram illustrates the logical workflow for the safe handling of 2-bromoacrolein,

from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-bromoacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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